N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide

• IUPAC Name: N-[[4-[(2-oxopyrrolidin-1-yl)methyl]phenyl]methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H24N2O2/c21-17-6-3-11-20(17)13-15-9-7-14(8-10-15)12-19-18(22)16-4-1-2-5-16/h7-10,16H,1-6,11-13H2,(H,19,22)
• InChI Key: WREDWNNHGCJCAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCC2=CC=C(C=C2)CN3CCCC3=O
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide, also known as NPC-15437, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of compounds known as benzylamides, which have been shown to possess a wide range of biological activities. NPC-15437 has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide is not fully understood. However, it has been shown to inhibit the activity of a protein known as heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is involved in the folding and stabilization of many proteins that are important for cell growth and survival. Inhibition of HSP90 activity can lead to the degradation of these proteins and ultimately result in cell death.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit the migration and invasion of cancer cells. This compound has also been shown to have neuroprotective effects, including the ability to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide is that it has been extensively studied for its potential therapeutic applications. This means that there is a large body of literature available on the compound, which can be used to guide future research. This compound is also relatively easy to synthesize, which makes it a useful tool for studying the mechanism of action of HSP90 inhibitors.
One of the limitations of this compound is that its mechanism of action is not fully understood. This makes it difficult to predict its effects on different cell types and in different disease models. This compound is also relatively expensive to produce, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide. One area of research is to further investigate its mechanism of action and identify the specific proteins that are affected by its inhibition of HSP90 activity. Another area of research is to investigate its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and various types of cancer. Its mechanism of action involves the inhibition of HSP90 activity, which can lead to the degradation of proteins important for cell growth and survival. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide can be synthesized using a multi-step process involving the reaction of 4-(aminomethyl)benzoic acid with cyclopentanone, followed by the condensation of the resulting product with 2-oxo-1-pyrrolidine acetate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-{4-[(2-oxo-1-pyrrolidinyl)methyl]benzyl}cyclopentanecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has been studied for its potential use in treating Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in treating various types of cancer, including breast cancer, lung cancer, and colon cancer.